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Compound of Interest

Compound Name: Ac-WLA-AMC

Cat. No.: B8088751 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with the

fluorogenic peptide substrate, Ac-WLA-AMC (Acetyl-L-tryptophyl-L-leucyl-L-alanyl-7-amino-4-

methylcoumarin). Adherence to these guidelines is critical for ensuring laboratory safety and

maintaining the integrity of your experimental results.

Ac-WLA-AMC is a valuable tool for measuring the chymotrypsin-like activity of the β5c subunit

of the 20S proteasome.[1][2] Upon cleavage by the proteasome, the highly fluorescent

molecule 7-amino-4-methylcoumarin (AMC) is released, providing a quantifiable measure of

enzyme activity.[1][2] While instrumental in research, this compound necessitates careful

handling due to its chemical properties and potential hazards.

Essential Safety and Handling Precautions
Hazard Identification and Personal Protective Equipment (PPE):

The Safety Data Sheet (SDS) for Ac-WLA-AMC classifies it as having acute oral toxicity

(Category 4) and being very toxic to aquatic life with long-lasting effects (Acute and Chronic

Category 1). The fluorescent component, 7-amino-4-methylcoumarin (AMC), is a known skin,

eye, and respiratory irritant. Therefore, a comprehensive approach to personal protection is

mandatory.
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Hazard
Required Personal Protective Equipment
(PPE)

Inhalation

Work in a well-ventilated area, preferably a

chemical fume hood. For nuisance exposures to

the lyophilized powder, an N95 (US) or P1 (EU

EN 143) particle respirator is recommended. For

higher-level protection, use type OV/AG/P99

(US) or ABEK-P2 (EU EN 143) respirator

cartridges.

Skin Contact

Chemical-resistant gloves (nitrile or latex are

suitable for general handling). Change gloves

immediately if contaminated. A lab coat or other

protective clothing is required to prevent skin

exposure.

Eye Contact
Safety glasses with side shields or chemical

safety goggles are mandatory.

Ingestion
Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the entire lifecycle of Ac-WLA-AMC in the

laboratory, from initial receipt and storage to the final disposal of waste.

Receiving and Storage:
Upon receipt, inspect the packaging for any damage.

The lyophilized powder should be stored at -20°C to -80°C for long-term stability.[3]

Protect the compound from light and moisture.[3]

Reconstitution and Aliquoting:
Before opening, allow the vial to equilibrate to room temperature to prevent condensation.
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Ac-WLA-AMC is soluble in DMSO.[3] Prepare a stock solution of at least 10 mM in DMSO.

[3]

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution

into single-use volumes and store them at -20°C to -80°C.[3]

Experimental Use:
A detailed protocol for a proteasome activity assay using Ac-WLA-AMC is provided in the

"Experimental Protocols" section below.

Waste Disposal Plan:
All waste containing Ac-WLA-AMC must be treated as hazardous chemical waste.

Liquid Waste: Collect all solutions containing Ac-WLA-AMC (including the first rinse of any

containers) in a designated, sealed, and clearly labeled hazardous waste container. The

container should be stored in a secondary containment bin.

Solid Waste: Dispose of contaminated consumables such as pipette tips, gloves, and empty

vials as solid hazardous waste. Place these items in a designated, lined, and labeled

container.

Container Disposal: Empty vials must be thoroughly rinsed. The first rinseate must be

collected as hazardous waste. Subsequent rinses can be disposed of according to your

institution's guidelines. The rinsed and dried container can then be disposed of as regular lab

glass, with the label defaced or removed.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

waste disposal company. Do not dispose of Ac-WLA-AMC down the drain or in regular

trash.[4]

Quantitative Data Summary
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Property Value Source

Molecular Formula C₃₂H₃₇N₅O₆ [5]

Molecular Weight 587.7 g/mol [5]

Solubility Soluble in DMSO (≥10 mM) [3]

Storage Temperature -20°C to -80°C [3]

Excitation Wavelength ~345 nm [3]

Emission Wavelength ~445 nm [3]

Working Concentration 20-50 µM [1]

Experimental Protocols
Proteasome Activity Assay using Ac-WLA-AMC:

This protocol is a general guideline. Specific concentrations and incubation times may need to

be optimized for your experimental system.

Materials:

Ac-WLA-AMC stock solution (e.g., 10 mM in DMSO)

Assay Buffer (e.g., 50 mM Tris, pH 7.5)

Purified 20S proteasome or cell lysate containing proteasome activity

0.035% SDS solution (for 20S proteasome activation)[1][3]

Black, flat-bottom 96-well plate

Fluorescence microplate reader

Procedure:

Prepare Assay Buffer: Prepare the desired volume of assay buffer.
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Activate 20S Proteasome (if using purified enzyme): If you are using a purified 20S

proteasome, it may require activation. This can be achieved by including 0.035% SDS in the

assay buffer.[1][3]

Prepare Reagents:

Ac-WLA-AMC Working Solution: Dilute the Ac-WLA-AMC stock solution in assay buffer

to the desired final working concentration (typically between 20-50 µM).[1] Protect from

light.

Enzyme/Lysate Preparation: Dilute the purified proteasome or cell lysate to the desired

concentration in assay buffer.

Assay Setup:

Add your enzyme or cell lysate to the wells of the black 96-well plate.

Include appropriate controls, such as a no-enzyme control (assay buffer only) and a

positive control if available.

Initiate Reaction: Add the Ac-WLA-AMC working solution to all wells to start the reaction.

Measure Fluorescence: Immediately begin measuring the fluorescence intensity at an

excitation wavelength of ~345 nm and an emission wavelength of ~445 nm.[3] Take kinetic

readings at regular intervals (e.g., every 1-2 minutes) for a set period (e.g., 30-60 minutes) at

a constant temperature (e.g., 37°C).

Data Analysis: Determine the rate of the reaction by calculating the slope of the linear portion

of the fluorescence versus time curve.

Visualized Workflow
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Safe Handling Workflow for Ac-WLA-AMC
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Caption: Workflow for the safe handling of Ac-WLA-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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